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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651 Get Quote

This technical support center provides guidance on the stability, handling, and troubleshooting

of guanidine carbonate solutions for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is guanidine carbonate and what are its common applications in research?

Guanidine carbonate is an organic salt with the formula (H₂NC(NH₂)NH₂)₂·H₂CO₃. It is a strong

organic alkali and is commonly used in various applications, including:

Protein Denaturation: Similar to guanidine hydrochloride, it is used to unfold proteins for

studies of protein folding, stability, and for the solubilization of inclusion bodies.[1][2][3]

pH Adjustment: Due to its alkaline nature, it serves as a pH regulator and buffering agent in

various formulations.[2][4][5]

Organic Synthesis: It is a versatile reagent in the synthesis of other organic compounds.[4][6]

[7]

Cosmetics and Pharmaceuticals: It is used in some cosmetic formulations and for the

stabilization of certain pharmaceuticals.[1][2][5]

Q2: How should solid guanidine carbonate be stored?
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Solid guanidine carbonate should be stored in a cool, dry, and well-ventilated area, with the

temperature maintained below 30°C.[6][8] It is important to keep the container tightly sealed as

the compound is hygroscopic and can absorb moisture from the air, which may lead to

hardening and a decline in pourability over time.[9]

Q3: What is the general stability of guanidine carbonate in aqueous solutions?

Aqueous solutions of guanidine carbonate are considered stable under normal ambient

temperatures and pressures when protected from heat and strong acids or oxidizing agents.[6]

[10] However, the stability can be compromised under certain conditions.

Q4: What are the degradation products of guanidine carbonate in solution?

When an aqueous solution of guanidine carbonate is heated, it can decompose to form

ammonia and urea.[11] This hydrolysis is a key concern when working with these solutions at

elevated temperatures.

Stability of Guanidine Carbonate Solutions
While specific quantitative kinetic data for the degradation of guanidine carbonate solutions

over a wide range of conditions is not readily available in published literature, the following

table summarizes the known factors influencing its stability based on available information and

chemical principles.
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Factor Effect on Stability Recommendations

Temperature

Increased temperature

accelerates hydrolysis to

ammonia and urea.[11] One

patent suggests that in the

presence of other substances

like urea, it might be stable up

to 80°C.[11]

Prepare and use solutions at

room temperature whenever

possible. Avoid heating unless

the experimental protocol

specifically requires it. For

long-term storage, refrigeration

(2-8°C) is advisable, though

precipitation may occur at

higher concentrations.

pH

As a salt of a strong base

(guanidine) and a weak acid

(carbonic acid), guanidine

carbonate solutions are

alkaline (pH ~11.7 for a 110

g/L solution at 20°C).[6] The

stability is influenced by pH,

with decomposition likely

accelerated under strongly

acidic or basic conditions,

although specific data is

limited.

Prepare solutions in a suitable

buffer system if a specific pH is

required for your experiment.

Monitor the pH of stored

solutions, as changes can

indicate degradation.

Concentration

Higher concentrations may be

more prone to precipitation

upon cooling.

Prepare solutions at the lowest

effective concentration for your

application. If a high

concentration is needed, be

mindful of potential

precipitation during storage.

Light

While specific photostability

studies are not widely

available, it is a general good

laboratory practice to protect

chemical solutions from light.

Store solutions in amber

bottles or in the dark to

minimize potential

photodegradation.
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Troubleshooting Guide
This guide addresses common issues that researchers may encounter when working with

guanidine carbonate solutions.
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Issue Potential Cause(s) Troubleshooting Steps

Precipitate in Solution

1. Low Temperature:

Guanidine carbonate has a

high solubility in water at room

temperature, but this can

decrease at lower

temperatures, leading to

precipitation. 2. Reaction with

Buffer Components:

Incompatibility with certain

buffer salts. 3. Protein

Precipitation: The addition of

the guanidine carbonate

solution to a protein sample

can cause the protein to

precipitate, especially if the pH

or ionic strength changes

dramatically.

1. Gently warm the solution to

room temperature with

agitation to redissolve the

precipitate. If using refrigerated

stock, allow it to equilibrate to

room temperature before use.

2. Ensure compatibility of your

buffer system with guanidine

carbonate. 3. Add the

guanidine carbonate solution

to the protein sample slowly

while stirring. Consider if the

final pH of the mixture is near

the isoelectric point (pI) of the

protein, which would decrease

its solubility. Adjust the buffer

of the protein solution if

necessary.

Unexpected pH Shift

1. Degradation: Decomposition

of guanidine carbonate into

ammonia can cause a change

in the solution's pH over time.

2. CO₂ Absorption: Solutions of

free guanidine can absorb

carbon dioxide from the air,

forming guanidinium carbonate

and altering the pH.[10]

1. Prepare fresh solutions,

especially for pH-sensitive

experiments. 2. Keep solution

containers tightly sealed to

minimize contact with

atmospheric CO₂. Use

buffered solutions when a

stable pH is critical.

Inconsistent Experimental

Results

1. Solution Degradation: Using

aged solutions that have

partially decomposed can lead

to variability in the effective

concentration of guanidine

carbonate. 2. Inaccurate

Concentration: Due to the

hygroscopic nature of the

1. Always use freshly prepared

solutions for critical

experiments. 2. Use a fresh,

unopened container of solid

guanidine carbonate for

preparing stock solutions.

Alternatively, determine the

concentration of your stock
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solid, the actual concentration

of prepared solutions may be

lower than calculated if the

solid has absorbed a

significant amount of water.

solution using methods like

refractive index

measurements, similar to what

is done for guanidine

hydrochloride solutions.

Protein Aggregation during

Denaturation

1. Incorrect Denaturant

Concentration: The

concentration of guanidine

carbonate may be insufficient

to fully denature the protein,

leading to partially unfolded

intermediates that are prone to

aggregation. 2. pH or Buffer

Issues: The final pH of the

protein-denaturant mixture

may promote aggregation.

1. Optimize the concentration

of guanidine carbonate

required for complete

denaturation of your specific

protein. 2. Ensure the buffer

system is appropriate and

maintains a pH that is not

close to the protein's pI.

Experimental Protocols
Protocol 1: Preparation of a Stock Guanidine Carbonate Solution

This protocol describes the preparation of a guanidine carbonate solution for general use, such

as in protein denaturation studies.
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Start: Weigh Guanidine Carbonate Dissolve in Deionized Water
(at Room Temperature) Adjust Volume in Volumetric Flask Filter through 0.22 µm Filter

(Optional, for clarity)
Store in a Tightly Sealed,
Light-Protected Container End: Solution Ready for Use

Prepare Guanidine Carbonate Solution

Time Point 0:
- Measure pH

- Measure Absorbance (230-280 nm)
- (Optional) HPLC Analysis

Store Aliquots under Desired Conditions
(e.g., RT, 4°C, dark, light)

Time Point 'n' (e.g., 1, 2, 4 weeks):
- Repeat Measurements

Compare Data to Time Point 0

Assess Stability:
- Significant pH change?

- Increase in Absorbance?
- Appearance of Degradation Peaks (HPLC)?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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